Cas no 68845-22-7 (sodium 1-hydroxy-3,7-dimethyloctanesulphonate)
68845-22-7 structure
Product Name:sodium 1-hydroxy-3,7-dimethyloctanesulphonate
CAS No:68845-22-7
MF:C10H21NaO4S
MW:260.326113462448
CID:972283
PubChem ID:23668756
Update Time:2025-04-19
sodium 1-hydroxy-3,7-dimethyloctanesulphonate Chemical and Physical Properties
Names and Identifiers
-
- sodium 1-hydroxy-3,7-dimethyloctanesulphonate
- 1-Octanesulfonic acid, 1-hydroxy-3,7-dimethyl-, monosodium salt
- 1-Octanesulfonic acid, 1-hydroxy-3,7-dimethyl-, sodium salt (1:1)
- Citronellal bisulfite, hydrogenated, neutralized
- sodium 1-hydroxy-3,7-dimethyloctane-1-sulfonate
- VGP7P67H2S
- 68845-22-7
- Sodium 1-hydroxy-3,7-dimethyloctanesulfonate
- EINECS 272-456-0
- NS00062007
- DTXSID40887514
- VEXXEVGEYIMTSB-UHFFFAOYSA-M
-
- Inchi: 1S/C10H22O4S.Na/c1-8(2)5-4-6-9(3)7-10(11)15(12,13)14;/h8-11H,4-7H2,1-3H3,(H,12,13,14);/q;+1/p-1
- InChI Key: VEXXEVGEYIMTSB-UHFFFAOYSA-M
- SMILES: S(C(CC(C)CCCC(C)C)O)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 260.10593
- Monoisotopic Mass: 260.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 77.43
sodium 1-hydroxy-3,7-dimethyloctanesulphonate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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